Cas no 218921-11-0 (2-(2-Oxo-1-pyridinyl)acetonitrile)

• Product name: 2-(2-Oxo-1-pyridinyl)acetonitrile
• CAS No: 218921-11-0
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 66984
• PubChem ID: 3500528

2-(2-Oxo-1-pyridinyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Oxo-1-pyridinyl)acetonitrile
• Acetonitrile, (2-pyridinyloxy)- (9CI)
• 2-(2-pyridinyloxy)-Acetonitrile
• 218921-11-0
• 2-(2-pyridyloxy)ethanenitrile
• 2-(PYRIDIN-2-YLOXY)ACETONITRILE
• FT-0757703
• AKOS000268327
• 2-pyridin-2-yloxyacetonitrile

• Inchi： InChI=1S/C7H6N2O/c8-4-6-9-5-2-1-3-7(9)10/h1-3,5H,6H2
• InChI Key： DWDWZOINPDAWBD-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CN1CC#N

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.9A^2

Experimental Properties

• Density: 1.202
• Boiling Point: 377.7 °C at 760 mmHg
• Flash Point: 182.2 °C
• PSA: 45.91000
• LogP: 0.98398